Cas no 2172514-67-7 (2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid)

• Product Name: 2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid
• CAS No: 2172514-67-7
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 6269718
• PubChem ID: 165600667
• Update Time: 2025-07-22

2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid
• 2172514-67-7
• EN300-1629284

• Inchi： 1S/C8H6F3NO2/c9-6(8(10,11)7(13)14)5-3-1-2-4-12-5/h1-4,6H,(H,13,14)
• InChI Key： SQVKHUJQSGBOKR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CN=1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid

Introduction to 2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid (CAS No. 2172514-67-7)

2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172514-67-7, is a fluorinated carboxylic acid derivative featuring a pyridine moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. The presence of fluorine atoms and the pyridine group introduces distinct electronic and steric effects, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid consists of a propanoic acid backbone with three fluorine atoms substituting at the 2-position of the alpha-carbon and a pyridin-2-yl group attached to the terminal carbon. This configuration imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The fluorine atoms contribute to the compound's binding affinity by modulating hydrogen bonding interactions and hydrophobicity, while the pyridine ring serves as a hydrogen bond acceptor and can participate in π-stacking interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds for their ability to improve pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules often leads to increased bioavailability, reduced metabolic degradation, and improved binding affinity. For instance, studies have demonstrated that fluorinated carboxylic acids can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. The compound CAS No. 2172514-67-7 is no exception and has been explored in several preclinical studies for its potential applications.

One of the most compelling aspects of 2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid is its versatility as a building block in medicinal chemistry. Researchers have utilized this scaffold to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases. The pyridine group provides a handle for further derivatization through amide or ester linkages, allowing for fine-tuning of biological activity. Additionally, the trifluoromethyl group enhances the compound's metabolic stability by resisting oxidative degradation.

Recent advancements in computational chemistry have enabled more efficient screening of fluorinated compounds for drug discovery. Molecular modeling studies have shown that CAS No. 2172514-67-7 can interact with biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. This promiscuous binding capability makes it an attractive candidate for developing multitarget drugs that can modulate multiple disease pathways simultaneously.

The synthesis of 2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and fluorination steps. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities for research purposes. Furthermore, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

In conclusion, CAS No. 2172514-67-7, or 2,2,3-trifluoro-3-(pyridin-2-yl)propanoic acid, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer advantages in terms of bioavailability, metabolic stability, and binding affinity. As our understanding of drug design continues to evolve, compounds like this are likely to play a crucial role in developing next-generation therapeutics for various diseases.